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Compound Name: Aluminium borate N-hydrate

Cat. No.: B100000

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Aluminum borate n-hydrate is an inorganic, halogen-free flame retardant that offers a
synergistic approach to improving the fire safety of various polymeric materials. Its mechanism
of action involves a combination of gas phase and condensed phase effects, leading to
reduced flammability, smoke suppression, and enhanced char formation. These application
notes provide an overview of the properties, mechanisms, and testing protocols for evaluating
the efficacy of aluminum borate n-hydrate as a flame retardant.

Mechanism of Flame Retardancy

Aluminum borate n-hydrate functions as a flame retardant through a multi-faceted mechanism
upon thermal decomposition:

» Endothermic Decomposition: The hydrated form of aluminum borate undergoes endothermic
decomposition, releasing water vapor. This process cools the polymer substrate and dilutes
the flammable gases in the gas phase, thereby inhibiting combustion.[1][2]

o Formation of a Protective Layer: Upon decomposition, it forms a glassy layer of aluminum
oxide and boric oxide. This layer acts as a physical barrier, insulating the underlying polymer
from heat and oxygen, and preventing the release of flammable volatiles.[3]
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e Char Promotion: Boron compounds are known to promote the formation of a stable
carbonaceous char layer.[4][5][6] This char layer further insulates the polymer and reduces
the amount of fuel available for combustion.

o Synergistic Effects: Aluminum borate n-hydrate can exhibit synergistic effects when
combined with other flame retardants, such as aluminum trihydrate (ATH) and magnesium
hydroxide (MDH).[7][8] This can lead to enhanced flame retardant performance at lower
overall additive loadings.

Below is a diagram illustrating the proposed flame retardant mechanism of aluminum borate n-
hydrate.
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Caption: Flame retardant mechanism of aluminum borate n-hydrate.
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Data Presentation: Performance of Boron-Based
Flame Retardants

The following table summarizes the quantitative data on the flame retardant performance of
polymers containing boron-based additives, including systems with synergistic agents.
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Experimental Protocols

Detailed methodologies for key flammability tests are provided below.
Standard: ASTM D2863, 1ISO 4589

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen
and nitrogen that will just support flaming combustion of a material under specified test
conditions.[11]

Apparatus:

o LOI analyzer, consisting of a heat-resistant glass column, gas mixing and control system,
and an igniter.

Procedure:

o Sample Preparation: Prepare specimens of the material to the dimensions specified in the
relevant standard (typically rectangular bars). Condition the specimens at 23 + 2 °C and 50 +
5% relative humidity for at least 48 hours.

o Test Setup: Place the specimen vertically in the center of the glass column.

e Gas Flow: Introduce a mixture of oxygen and nitrogen into the base of the column. Set the
initial oxygen concentration to a level expected to support combustion.

« Ignition: Ignite the top of the specimen using the igniter.
o Observation: Observe the combustion behavior of the specimen.

o Oxygen Concentration Adjustment: Iteratively adjust the oxygen concentration, decreasing it
if the specimen burns for a specified duration or extent, and increasing it if the flame
extinguishes.[12]

e Determination of LOI: The LOI is the minimum oxygen concentration, expressed as a volume
percentage, at which the specimen just supports combustion.[11][13]
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Data Analysis: The LOI is calculated as: LOI (%) =[Oz] / (JOz] + [Nz2]) * 100 where [Oz] and [Nz]
are the volumetric flow rates of oxygen and nitrogen, respectively.

Standard: UL 94

Objective: To classify plastic materials based on their burning behavior in a vertical orientation

after exposure to a small flame.[14][15]

Apparatus:

Test chamber, Bunsen burner, specimen holder, timing device, and surgical cotton.

Procedure:

Sample Preparation: Prepare at least five specimens of the material to the specified
dimensions. Condition the specimens as required by the standard (e.g., 48 hours at 23°C
and 50% RH, and another set for 7 days at 70°C).[16]

Test Setup: Mount a specimen vertically in the holder. Place a layer of dry surgical cotton
300 mm below the specimen.

Flame Application: Apply a 20 mm blue flame to the bottom center of the specimen for 10
seconds and then remove it.

First Afterflame Time (t1): Record the duration of flaming combustion after the first flame
application.

Second Flame Application: Immediately after the flaming ceases, reapply the flame for
another 10 seconds.

Second Afterflame Time (t2) and Afterglow Time (t3): After the second flame removal, record
the duration of flaming and glowing combustion.

Observations: Note if any flaming drips ignite the cotton below.

Classification Criteria:
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Criteria V-0 V-1 V-2

Afterflame time for
each individual <10s <30s <30s

specimen (t1 or t2)

Total afterflame time
for any set of 5 <50s <250s <250s
specimens (2tl + >t2)

Afterflame plus
afterglow time for

each individual

] <30s <60s <60s

specimen after the
second flame
application (t2 + t3)
Flaming drips ignitin

gcrpsig J No No Yes
cotton
Burn to holding clamp No No No

Standard: ASTM E1354, ISO 5660

Objective: To determine the heat release rate and other flammability characteristics of materials
under controlled heat flux conditions.[17][18]

Apparatus:

» Cone calorimeter, which includes a conical radiant heater, a load cell, an ignition system, and
a gas analysis system.

Procedure:

e Sample Preparation: Prepare specimens of a standard size (typically 100 mm x 100 mm)
and thickness.[19]

o Test Setup: Place the specimen on the load cell below the conical heater.
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Heat Flux: Expose the specimen to a predetermined radiant heat flux (e.g., 35 or 50 kW/m2).
[20]

Ignition: Use a spark igniter to ignite the pyrolysis gases released from the specimen.

Data Collection: Continuously measure the oxygen concentration in the exhaust gas, the
mass of the specimen, and smoke production throughout the test.

Key Parameters Measured:

Time to Ignition (TTI): The time at which sustained flaming begins.

Heat Release Rate (HRR): The rate at which heat is evolved during combustion, with the
peak HRR (pHRR) being a critical indicator of fire hazard.[17][18][21]

Total Heat Released (THR): The total amount of heat generated during the test.[17][18]
Mass Loss Rate (MLR): The rate at which the specimen loses mass.[17][18]
Smoke Production Rate (SPR): The rate at which smoke is generated.[17]

Effective Heat of Combustion (EHC): The heat released per unit mass of the specimen.[17]
[18]

Experimental Workflows

The following diagram outlines a typical workflow for evaluating a new flame retardant

formulation containing aluminum borate n-hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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